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Compound of Interest

Compound Name: 18:1-12:0 Biotin PE

Cat. No.: B6596198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

18:1-12:0 Biotin PE (1-oleoyl-2-(12-biotinyl(aminododecanoyl))-sn-glycero-3-

phosphoethanolamine), a compound commonly used in liposome preparation and other

research applications.[1][2][3][4] Adherence to these procedural guidelines is critical for

ensuring laboratory safety and environmental protection.

I. Hazard Identification and Safety Precautions
While one Safety Data Sheet (SDS) indicates no available data for GHS hazard classification,

another provides specific hazard statements.[5] It is prudent to handle this compound with

care, assuming the hazards identified in the more detailed SDS are applicable.

Identified Hazards:

Acute toxicity (inhalation and oral)

Skin and eye irritation

Suspected of causing cancer

Suspected of damaging fertility or the unborn child

Causes damage to organs through prolonged or repeated exposure

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b6596198?utm_src=pdf-interest
https://www.benchchem.com/product/b6596198?utm_src=pdf-body
https://immunomart.com/product/181-120-biotin-pe/
https://www.medchemexpress.com/18-1-12-0-biotin-pe.html
https://www.sigmaaldrich.com/SG/en/product/avanti/860562p
https://www.scientificlabs.co.uk/content/error/404.aspx
https://www.targetmol.com/attachment/sds/326573783030693958/TCL-00133
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596198?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


May cause respiratory irritation or drowsiness/dizziness

Harmful to aquatic life with long-lasting effects

Personal Protective Equipment (PPE): Before handling or disposing of 18:1-12:0 Biotin PE,

ensure the following PPE is worn:

Gloves: Chemical impermeable gloves.[5]

Eye Protection: Safety glasses or goggles.[5]

Lab Coat: A standard lab coat is required.

Respiratory Protection: If handling the powder form and dust formation is possible, use a

suitable respirator.[5] Work in a well-ventilated area, preferably a chemical fume hood.[5]

II. Spill Management
In the event of a spill, follow these procedures:

Evacuate: Evacuate personnel from the immediate spill area.[5]

Ventilate: Ensure adequate ventilation.[5]

Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter

drains.[5]

Ignition Sources: Remove all sources of ignition. Use spark-proof tools.[5]

Absorb: For liquid spills (e.g., in chloroform), absorb with an inert material.

Collect: Carefully collect the spilled material and any contaminated absorbent into a suitable,

closed container for disposal.[5]

Decontaminate: Clean the spill area thoroughly with soap and water.[5]

III. Disposal Procedures
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Disposal of 18:1-12:0 Biotin PE and its containers must be in accordance with local, state, and

federal regulations.

Chemical Waste:

Method 1: Licensed Chemical Destruction Plant: The material can be sent to a licensed

chemical destruction plant.[5]

Method 2: Controlled Incineration: Controlled incineration with flue gas scrubbing is another

acceptable method.[5]

Do Not:

Dispose of in sanitary sewers.[5]

Contaminate water, foodstuffs, feed, or seed.[5]

Container Disposal:

Rinsing: Containers can be triple-rinsed with an appropriate solvent. The rinsate should be

collected and disposed of as chemical waste.

Recycling/Reconditioning: After proper rinsing, containers may be offered for recycling or

reconditioning.[5]

Landfill: Alternatively, the packaging can be punctured to render it unusable for other

purposes and then disposed of in a sanitary landfill, if local regulations permit.[5]

IV. Quantitative Data Summary
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Parameter Value Source

CAS Number 799812-67-2 [1][5]

Molecular Formula C45H83N4O10PS [1]

Molecular Weight 903.20 g/mol [3]

Storage Temperature -20°C [1][3]

Purity >99% (TLC) [3]

Stability 1 Year [6]

V. Experimental Protocols
While this document focuses on disposal, it is important to note that 18:1-12:0 Biotin PE is

used in various experimental protocols, primarily for the preparation of liposomes and vesicles

for binding assays and studying vesicle fusion.[3][4][7] The specific protocols for its use are

detailed in the cited research articles.

VI. Disposal Workflow
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Disposal Workflow for 18:1-12:0 Biotin PE
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Caption: Logical workflow for the safe disposal of 18:1-12:0 Biotin PE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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